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Compound of Interest

Compound Name:
N-(5-amino-2-

methylphenyl)acetamide

Cat. No.: B181758 Get Quote

Technical Guide: N-(5-amino-2-
methylphenyl)acetamide
Authored for Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of N-(5-amino-2-
methylphenyl)acetamide, a key chemical intermediate. The document details its chemical

identity, physicochemical properties, and available toxicological data. While specific

experimental protocols for its synthesis and detailed spectroscopic analyses are not extensively

available in public literature, this guide compiles the known information and provides context

based on related chemical structures. This information is intended to support researchers in

understanding the fundamental characteristics of this compound for applications in chemical

synthesis and drug development.

Chemical Identity and Properties
N-(5-amino-2-methylphenyl)acetamide is an aromatic amide. Its chemical structure consists

of an acetamide group attached to a 2-methylaniline (o-toluidine) core, with an additional amino

group at the 5-position of the phenyl ring.

Table 1: Chemical Identifiers and Nomenclature
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Identifier Value Citation

IUPAC Name
N-(5-amino-2-

methylphenyl)acetamide
[1]

CAS Number 5434-30-0 [1]

Alternative Names 5'-Amino-2'-methylacetanilide [1]

Molecular Formula C₉H₁₂N₂O [1]

Molecular Weight 164.20 g/mol [1]

Table 2: Physicochemical Properties

Property Value Citation

Melting Point 139-140 °C

Physical Form Solid [2]

Synthesis
A detailed, peer-reviewed experimental protocol for the direct synthesis of N-(5-amino-2-
methylphenyl)acetamide is not readily available in the surveyed literature. However, its

synthesis can be logically inferred from standard organic chemistry reactions. A plausible

synthetic route would involve the acetylation of 2-methyl-5-nitroaniline followed by the reduction

of the nitro group.

Hypothetical Synthesis Pathway
This proposed two-step synthesis provides a logical workflow for the preparation of N-(5-
amino-2-methylphenyl)acetamide from commercially available starting materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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